Cas no 1223451-40-8 (3-chloro-6,7-difluorobenzo[d]isoxazol)

• Product Name: 3-chloro-6,7-difluorobenzo[d]isoxazol
• CAS No: 1223451-40-8
• MF: C₇H₂ClF₂NO
• MW: 189.546687602997
• CID: 6833559
• PubChem ID: 67359162
• Update Time: 2025-03-28

3-chloro-6,7-difluorobenzo[d]isoxazol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6,7-difluorobenzo[d]isoxazole
• DTXSID301277702
• 1223451-40-8
• SCHEMBL2310960
• VEGABBLHFBRHGU-UHFFFAOYSA-N
• 3-Chloro-6,7-difluoro-1,2-benzisoxazole
• 3-chloro-6,7-difluorobenzo[d]isoxazol

• Inchi： 1S/C7H2ClF2NO/c8-7-3-1-2-4(9)5(10)6(3)12-11-7/h1-2H
• InChI Key： VEGABBLHFBRHGU-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=C(C=2ON=1)F)F

Computed Properties

• Exact Mass: 188.9792977Da
• Monoisotopic Mass: 188.9792977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų